Cas no 1214348-98-7 (3-(4-Fluorophenyl)isonicotinic acid)

• Product Name: 3-(4-Fluorophenyl)isonicotinic acid
• CAS No: 1214348-98-7
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• MDL: MFCD14700043
• CID: 1027684
• Update Time: 2025-04-20

3-(4-Fluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)isonicotinic acid
• 3-(4-fluorophenyl)pyridine-4-carboxylic acid

• MDL： MFCD14700043
• Inchi： 1S/C12H8FNO2/c13-9-3-1-8(2-4-9)11-7-14-6-5-10(11)12(15)16/h1-7H,(H,15,16)
• InChI Key： SAVPAPRZYFBSII-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 217.05400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 50.19000
• LogP: 2.58590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines